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Compound of Interest

Compound Name: N,N-Dimethylallylamine

CAS No.: 2155-94-4

Cat. No.: B1213430

Get Quote

This guide provides an in-depth spectroscopic comparison of the tertiary amine, N,N-
Dimethylallylamine, and its transformation into a quaternary ammonium salt. Designed for

researchers, scientists, and professionals in drug development and materials science, this

document elucidates the characteristic changes observed through Nuclear Magnetic

Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We will not only

present the data but also delve into the underlying principles that govern these spectroscopic

shifts, offering a robust framework for reaction validation and structural confirmation.

Introduction: From Tertiary Amine to Quaternary
Salt
N,N-Dimethylallylamine is a versatile tertiary amine widely employed as a building block in

organic synthesis.[1][2] Its utility stems from the presence of two key functional moieties: a

nucleophilic dimethylamino group and a reactive allyl group.[2] A pivotal reaction of tertiary

amines is quaternization, a process that converts the neutral amine into a positively charged

quaternary ammonium salt.[3] These salts are of immense commercial and scientific interest,

finding applications as surfactants, phase-transfer catalysts, antimicrobial agents, and

monomers for polymer synthesis.[2][3][4]
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The conversion of N,N-Dimethylallylamine to a quaternary ammonium salt, such as

Diallyldimethylammonium chloride (DADMAC), fundamentally alters its electronic and structural

properties. This guide will demonstrate how these changes are definitively captured and

quantified using standard spectroscopic techniques, providing unequivocal proof of a

successful chemical transformation.

The Chemistry of Transformation: The Menschutkin
Reaction
The quaternization of a tertiary amine is classically achieved through the Menschutkin reaction,

a bimolecular nucleophilic substitution (SN2) reaction.[3] In this process, the lone pair of

electrons on the nitrogen atom of the tertiary amine attacks the electrophilic carbon of an alkyl

halide. This forms a new carbon-nitrogen bond and imparts a permanent positive charge on the

nitrogen atom, with the halide serving as the counter-ion.

The choice of the alkylating agent dictates the final structure of the quaternary salt. For

instance, reacting N,N-Dimethylallylamine with allyl chloride yields Diallyldimethylammonium

chloride, a common monomer.

Product
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Diallyldimethylammonium Chloride
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Caption: The Menschutkin SN2 reaction pathway for quaternization.
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Experimental Protocols
To ensure the integrity of the comparative data, standardized protocols for synthesis and

analysis are paramount.

Synthesis of Diallyldimethylammonium Chloride
(DADMAC)
This protocol describes a standard laboratory procedure for the quaternization of N,N-
Dimethylallylamine.

Materials:

N,N-Dimethylallylamine (reagent grade)

Allyl chloride (reagent grade)

Sodium hydroxide (for potential acid scavenging)[1]

Anhydrous solvent (e.g., chloroform or acetonitrile)[3][5]

Round-bottom flask with reflux condenser

Magnetic stirrer and heating mantle

Procedure:

In a round-bottom flask, dissolve N,N-Dimethylallylamine (1.0 molar equivalent) in the

chosen anhydrous solvent.

Add allyl chloride (1.0-1.1 molar equivalents) to the solution. The reaction is often

exothermic.

Stir the reaction mixture at a controlled temperature (e.g., 50-55 °C) for a designated period

(typically several hours to 24 hours) to ensure complete reaction.[3]

Monitor the reaction progress using Thin Layer Chromatography (TLC) by observing the

disappearance of the starting amine.
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Upon completion, the quaternary ammonium salt may precipitate from the solution or can be

isolated by removing the solvent under reduced pressure.

The crude product can be purified by washing with a non-polar solvent like diethyl ether or

hexane to remove any unreacted starting materials, followed by drying under vacuum.[3]

Spectroscopic Analysis Workflow
The following workflow ensures consistent and high-quality data acquisition for comparison.
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Caption: Standard workflow for sample preparation and spectroscopic analysis.

Spectroscopic Comparison: Identifying the
Transformation
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The conversion from a tertiary amine to a quaternary salt induces significant electronic

changes, which are directly observable in their respective spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is arguably the most powerful tool for confirming quaternization. The formation of a

positively charged nitrogen center creates a strong deshielding effect on adjacent protons (¹H)

and carbons (¹³C).

Causality of the Chemical Shift: The positive charge on the quaternary nitrogen atom is highly

electron-withdrawing. This inductive effect pulls electron density away from the neighboring

atoms (the α-carbons and their attached protons). This "deshielding" means that a stronger

external magnetic field is required for these nuclei to achieve resonance, resulting in a

significant downfield shift (higher ppm value) in the NMR spectrum.

Compound Group
¹H Chemical Shift (δ

ppm)

¹³C Chemical Shift (δ

ppm)

N,N-

Dimethylallylamine
-N(CH₃)₂ ~2.22 ~45.5

-N-CH₂- ~2.91 ~62.3

=CH₂ ~5.12 ~116.0

-CH= ~5.83 ~135.5

Diallyldimethylammoni

um Chloride
-N⁺(CH₃)₂ ~3.3 ~52.7

-N⁺-CH₂- ~4.2 ~66.0

=CH₂ ~5.7-5.9 ~125.0

-CH= ~6.0 ~130.0

Note: Values are approximate and can vary based on solvent and instrument. Data synthesized

from sources.[6][7][8]
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Key Observation: The most dramatic effect is on the protons and carbons directly bonded to

the nitrogen. The N-methyl protons shift downfield by approximately 1.1 ppm, and the N-

methylene protons by about 1.3 ppm. This pronounced downfield shift is a definitive indicator of

quaternization.

Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational frequencies of bonds within a molecule. Quaternization

alters the C-N bond character, which is reflected in the IR spectrum.

Causality of Vibrational Shifts: The formation of the N⁺-C bond in the quaternary salt is

electronically different from the N-C bond in the tertiary amine. The positive charge can

influence the bond strength and, consequently, its stretching frequency. Additionally,

characteristic vibrations of the quaternary ammonium group itself appear.
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Vibrational Mode

N,N-

Dimethylallylamine

(cm⁻¹)

Quaternary Salt

(DADMAC) (cm⁻¹)

Interpretation of

Change

C-N Stretch ~1130-1250 ~950-1170

Shift and change in

band profile due to

altered electronic

environment.

C=C Stretch (Allyl) ~1645 ~1643

Largely unaffected,

confirming the allyl

group's integrity.[7]

=C-H Bending (out-of-

plane)
~910, ~990 ~930, ~995 Minor shifts.

N⁺-(CH₃)₃

Symmetric/Asymmetri

c Stretch

N/A ~970, ~760

Appearance of new

bands. These are

characteristic of the

quaternary ammonium

group and their

presence is strong

evidence of salt

formation.[9]

C-H Stretch (Aliphatic) ~2770-2970 ~2865-2947

General C-H

stretching region,

subtle changes may

be observed.[7]

Note: Data synthesized from sources.[7][9][10][11]

Key Observation: While changes in the C-N stretch can be subtle and overlap with other

signals, the appearance of new, distinct bands characteristic of the quaternary ammonium

cation (e.g., around 970 cm⁻¹ and 761 cm⁻¹) provides compelling evidence of a successful

reaction.[9]

Mass Spectrometry (MS)
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Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule

and its fragments. The analysis method and resulting spectra differ fundamentally between the

volatile tertiary amine and the non-volatile ionic salt.

Causality of Spectral Differences:

N,N-Dimethylallylamine (Volatile Amine): Can be readily ionized by techniques like Electron

Ionization (EI). The molecular ion ([M]⁺˙) is observed, and it undergoes predictable

fragmentation. The most favorable fragmentation is α-cleavage (cleavage of the bond

adjacent to the nitrogen), which results in a stable, resonance-stabilized iminium cation.

Diallyldimethylammonium Chloride (Ionic Salt): Being a salt, it is non-volatile and requires

soft ionization techniques like Electrospray Ionization (ESI). It does not produce a molecular

ion in the traditional sense. Instead, the pre-formed cation is directly observed in the positive-

ion mode spectrum.

Compound m/z of Primary Ion Key Fragments (m/z) Interpretation

N,N-

Dimethylallylamine
85 ([M]⁺˙)

58 (Base Peak), 42,

84

The molecular ion is

observed. The base

peak at m/z 58

corresponds to the

[CH₂=N(CH₃)₂]⁺ ion

formed via α-

cleavage, a hallmark

of tertiary amines.[11]

[12]

Diallyldimethylammoni

um Chloride
126 ([M]⁺) Varies with conditions

The spectrum is

dominated by the

mass of the intact

cation [C₈H₁₆N]⁺. No

molecular ion

corresponding to the

entire salt (cation +

anion) is seen.
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Note: Data synthesized from sources.[11][12][13]

Key Spectroscopic Shifts upon Quaternization

N,N-Dimethylallylamine (Tertiary Amine)

¹H NMR (α-H): ~2.9 ppm

IR (C-N): ~1200 cm⁻¹

MS (EI): m/z 85, 58

salt

 Quaternization
(N → N⁺) 

Click to download full resolution via product page

Caption: Summary of key diagnostic shifts observed across different spectroscopic methods.

Conclusion
The transformation of N,N-Dimethylallylamine into its quaternary ammonium salts is

accompanied by a set of distinct and predictable spectroscopic changes.

NMR spectroscopy provides the most definitive evidence through the significant downfield

shift of α-protons and α-carbons, a direct consequence of the inductive effect of the newly

formed cationic center.

IR spectroscopy corroborates this transformation by revealing new absorption bands

characteristic of the quaternary ammonium group.

Mass spectrometry clearly distinguishes the neutral precursor from the ionic product, with the

former showing a molecular ion and characteristic fragmentation, while the latter displays the

mass of the intact cation.

By leveraging these three complementary techniques, researchers can unambiguously confirm

the success of a quaternization reaction, validate the structure of the resulting product, and

ensure the purity of materials destined for further application. This guide provides the

foundational knowledge and experimental framework to confidently perform and interpret these

essential analyses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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